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Compound of Interest

2,2',4-Trihydroxy-4'-
Compound Name:

methoxybenzophenone
CAS No.: 7392-62-3
Cat. No.: B13755816

Get Quote

Executive Summary & Chemical Identity

2,2',4-Trihydroxy-4'-methoxybenzophenone (CAS 7392-62-3) is a specific benzophenone
derivative, structurally positioned between the widely used UV filter Oxybenzone
(Benzophenone-3) and the potent endocrine-active metabolite Benzophenone-2 (BP-2). While
often overshadowed in literature by its fully hydroxylated congener (BP-2), this molecule
represents a critical "intermediate"” lipophilic phenotype with significant implications for
endocrine disruption and metabolic toxicology.

This guide provides a technical analysis of its biological activity, inferred pharmacokinetics
based on structure-activity relationships (SAR), and the precise experimental protocols
required to validate its endocrine-disrupting potential.

Chemical Profile
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Property Detail

CAS Number 7392-62-3

(2,4-dihydroxyphenyl)(2-hydroxy-4-

Synonyms methoxyphenyl)methanone; 2,2',4-Trihydroxy-4'-
methoxy BP

Molecular Formula C14H1205

Molecular Weight 260.24 g/mol

Structural Class Benzophenone; Phenolic ether

2,4-dihydroxyphenyl moiety (Resorcinol-like); 2-
Key Pharmacophore )
hydroxy-4-methoxyphenyl moiety

Mechanism of Action: The Endocrine Interface

The biological activity of 2,2',4-Trihydroxy-4'-methoxybenzophenone is driven by its ability to
mimic endogenous hormones (estrogens) and interfere with thyroid hormone synthesis. Its
structure contains the essential phenolic hydroxyl groups required for high-affinity binding to
nuclear receptors.

Estrogenic Sighaling (ERa/ER Agonism)

Like BP-2, this molecule possesses a 4-hydroxyl group on the phenyl ring, a critical feature for
binding to the Estrogen Receptor (ER) ligand-binding domain. The presence of the 4'-methoxy
group increases lipophilicity compared to BP-2, potentially altering its cellular uptake and
nuclear retention.

e Mechanism: The 4-OH group forms hydrogen bonds with Glu-353 and Arg-394 in the ERa
binding pocket. The 2-OH groups stabilize the conformation via intramolecular hydrogen
bonding with the carbonyl oxygen.

o Outcome: Dimerization of the receptor, recruitment of co-activators, and transcriptional
activation of Estrogen Response Elements (ERE).

Thyroid Peroxidase (TPO) Inhibition
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Benzophenones with resorcinol moieties (1,3-dihydroxy) are potent inhibitors of Thyroid
Peroxidase (TPO), the enzyme responsible for iodinating tyrosine residues in thyroglobulin.

e Mechanism: It acts as a suicide substrate or competitive inhibitor for TPO, preventing the
oxidation of iodide and the coupling of iodotyrosines (MIT/DIT) to form T4 and T3.

o Consequence: Reduced circulating T4 levels (hypothyroidism) and compensatory increase in
TSH (goitrogenic effect).

Visualization: Endocrine Disruption Pathways
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Caption: Dual-mechanism pathway showing ER agonism and TPO inhibition. The compound
acts as a promiscuous ligand affecting both reproductive and metabolic axes.

Pharmacokinetics & Metabolism

Understanding the metabolic fate of CAS 7392-62-3 is crucial, as benzophenones undergo
extensive Phase | and Phase Il metabolism.

o Absorption: High dermal and oral bioavailability due to moderate lipophilicity (LogP estimated
~3.5).
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¢ Metabolism (Hepatic):

o Demethylation: The 4'-methoxy group is a target for CYP450 enzymes (O-demethylation),
converting the compound into Benzophenone-2 (BP-2), which is more biologically active.

o Conjugation: The accessible hydroxyl groups at 2, 2', and 4 positions are rapidly
glucuronidated (UGT enzymes) or sulfated (SULT enzymes) to facilitate excretion.

o Excretion: Primarily renal (urine) as glucuronide conjugates.

Visualization: Metabolic Fate
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Caption: Metabolic pathway illustrating the potential bioactivation to BP-2 via demethylation,

alongside direct detoxification routes.

Experimental Protocols for Validation
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As a Senior Application Scientist, | recommend the following self-validating protocols to assess
the specific activity of this compound. These assays are the industry standard for
characterizing benzophenone derivatives.

Protocol A: Thyroid Peroxidase (TPO) Inhibition Assay

Objective: Determine the IC50 of the compound against recombinant human TPO or rat thyroid
microsomes.

Reagents:

Human recombinant TPO (hrTPO) or Rat Thyroid Microsomes.

Substrate: Guaiacol (18 mM) or Amplex UltraRed.

Cofactor: Hydrogen Peroxide (H202).

Positive Control: Propylthiouracil (PTU) or Methimazole (MMI).
Workflow:

» Preparation: Dissolve 2,2',4-Trihydroxy-4'-methoxybenzophenone in DMSO (Stock 100
mM). Prepare serial dilutions (0.01 uM to 100 uM) in assay buffer (PBS pH 7.4).

e Incubation: Mix TPO source + Compound + Guaiacol in a 96-well plate.
e Initiation: Add H20:2 (final conc. 0.3 mM) to initiate the reaction.
o Measurement: Monitor absorbance at 470 nm (Guaiacol oxidation) kinetically for 10 minutes.
 Validation:
o Self-Check: Ensure DMSO concentration < 0.1% to avoid enzyme denaturation.

o Control: PTU must show IC50 ~10-50 uM for the assay to be valid.

Protocol B: E-Screen Assay (MCF-7 Cell Proliferation)

Objective: Quantify estrogenic potency relative to 173-Estradiol (E2).
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Workflow:

e Seeding: Seed MCF-7 cells (ER+) in 24-well plates using phenol-red-free DMEM + 5%
charcoal-stripped FBS (to remove endogenous hormones).

¢ Starvation: Incubate for 24 hours to synchronize the cell cycle.
» Treatment: Treat cells with:

o Vehicle Control (DMSO).[1]

o Positive Control (E2, 1 nM).

o Test Compound (1 nM - 10 puM).
e Incubation: Culture for 144 hours (6 days).

o Quantification: Fix cells with TCA, stain with Sulforhodamine B (SRB), and read absorbance
at 565 nm.

o Data Analysis: Calculate the Relative Proliferative Effect (RPE).
o RPE = (Sample OD - Vehicle OD) / (E2 OD - Vehicle OD) * 100

Comparative Data Analysis

The following table summarizes the inferred activity based on established data for its closest
structural analogs (BP-2 and BP-3).
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Benzophenone-2 2,2',4-Trihydroxy-4'- Benzophenone-3

Endpoint
(Tetrahydroxy) methoxy BP (Oxybenzone)
o ) Moderate to High Weak (EC50 ~5-10
Estrogenicity (MCF-7) High (EC50 ~0.5 uM) )
(Predicted) M)
o Potent (Predicted < ]
TPO Inhibition (IC50) Potent (0.3 - 0.5 uM) Weak / Inactive
1.0 pM)
] o ~3.5 (Higher skin
Lipophilicity (LogP) ~3.1 ] ~3.8
penetration)
] - ) ] ) Slower (Methoxy
Metabolic Stability Rapid Conjugation Moderate

blocks one site)

Scientific Insight: The 4'-methoxy group likely protects the molecule from immediate

conjugation at that position, potentially extending its half-life before it is demethylated to the

more active BP-2. This makes it a "reservoir" for endocrine disruption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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